Cas no 178888-27-2 (benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate)

• Product Name: benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate
• CAS No: 178888-27-2
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 2783004
• PubChem ID: 15247502
• Update Time: 2025-06-08

benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate
• 178888-27-2
• SCHEMBL9056505
• EN300-28290029
• BENZYL N-[2-(4-METHOXYPHENYL)-2-OXOETHYL]CARBAMATE
• DTXSID10570441
• Benzyl [2-(4-methoxyphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C17H17NO4/c1-21-15-9-7-14(8-10-15)16(19)11-18-17(20)22-12-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,20)
• InChI Key： ROIOHSFDBXCVGX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(=CC=1)OC)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.11575802Da
• Monoisotopic Mass: 299.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate

Benzyl N-2-(4-Methoxyphenyl)-2-oxoethylcarbamate (CAS No. 178888-27-2): An Overview

Benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 178888-27-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic areas, including neurodegenerative diseases and cancer therapy. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

Benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate is a carbamate derivative with a molecular formula of C₁₆H₁₅NO₄. The compound features a benzyl group attached to a carbamate moiety, which is further substituted with a 4-methoxyphenyl group and an oxoethyl group. The presence of these functional groups imparts unique chemical properties to the molecule, making it suitable for various chemical reactions and biological interactions.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Its stability under standard laboratory conditions makes it an attractive candidate for long-term storage and use in research settings.

Synthesis Methods

The synthesis of benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-methoxybenzoyl chloride with benzylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with ethyl chloroformate to form the final carbamate product.

Another approach involves the use of peptide coupling reagents such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) to facilitate the formation of the carbamate bond. This method is particularly useful for large-scale synthesis due to its high yield and mild reaction conditions.

Biological Activities

Benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate has been extensively studied for its biological activities, particularly in the context of neurodegenerative diseases and cancer therapy. Recent research has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. Additionally, it has been found to modulate the activity of key enzymes involved in neuronal signaling pathways, such as protein kinase C (PKC) and cyclic AMP-dependent protein kinase (PKA).

In cancer research, benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate has demonstrated promising antiproliferative effects against various cancer cell lines. Studies have shown that it can induce apoptosis by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways.

Clinical Applications and Future Prospects

The potential clinical applications of benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results have indicated that this compound may be effective in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.

In cancer therapy, ongoing research is focused on optimizing the delivery methods and dosing regimens to maximize therapeutic efficacy while minimizing side effects. Preclinical studies have shown that combining benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate with other anticancer agents can enhance treatment outcomes, suggesting its potential as a synergistic therapeutic agent.

Conclusion

Benzyl N-2-(4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 178888-27-2) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in neurodegenerative diseases and cancer therapy.